4-(Benzyloxy)-5-bromo-2-chloropyrimidine

• IUPAC Name: 5-bromo-2-chloro-4-phenylmethoxypyrimidine
• InChI: InChI=1S/C11H8BrClN2O/c12-9-6-14-11(13)15-10(9)16-7-8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key: PFOACTPILUWRCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC(=NC=C2Br)Cl
• Molecular Formula: C11H8BrClN2O
• DSSTOX Substance ID: DTXSID90444151
• Molecular Weight: 299.55 g/mol
• CAS RN: 205672-19-1

Description

4-(Benzyloxy)-5-bromo-2-chloropyrimidine is a halogenated pyrimidine derivative that is of interest due to its potential as a synthetic intermediate in the preparation of various heterocyclic compounds. Pyrimidine itself is a nitrogen-containing heterocycle that forms the backbone of many biological molecules, including nucleotides and several pharmaceuticals. The presence of halogen substituents on the pyrimidine ring, such as bromine and chlorine, makes it a versatile intermediate for further chemical transformations.

Synthesis Analysis

The synthesis of halogenated pyrimidines can be achieved through various methods. For instance, the synthesis of tricyclic 4-chloro-pyrimido[4,5-b][1,4]benzodiazepines involves an intramolecular Friedel-Crafts cyclization of chloropyrimidine derivatives . Another approach for synthesizing halogenated pyrimidines, such as 8-bromo-7-chloro[1,2,4]triazolo[4,3-c]pyrimidines, is through bromine-mediated oxidative cyclization . Additionally, direct synthesis from benzyl- and phenyl-malonyl chlorides with organic thiocyanates can yield 4,6-dichloropyrimidines . These methods highlight the diverse synthetic strategies that can be employed to create halogenated pyrimidines, which could be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of halogenated pyrimidines can be characterized by various spectroscopic techniques. For example, the structure of 4-amino-1-benzyl-2-(methylsulfanyl)pyrimidin-6(1H)-one, a related compound, was determined by X-ray crystallography, revealing polymorphic forms and hydrogen bonding patterns . Similarly, the structure of 8-bromo-7-chloro[1,2,4]triazolo[4,3-c]pyrimidines was confirmed by single-crystal X-ray analysis . These analyses are crucial for understanding the three-dimensional arrangement of atoms within the molecule, which influences its reactivity and interaction with other molecules.

Chemical Reactions Analysis

Halogenated pyrimidines can undergo various chemical reactions, making them valuable synthetic intermediates. For instance, they can participate in ring rearrangements, such as the Dimroth rearrangement , and can be used in cross-coupling reactions like the Kumada and Buchwald–Hartwig aminations . These reactions allow for the introduction of diverse functional groups, expanding the utility of the pyrimidine core in synthetic chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of halogenated pyrimidines are influenced by their molecular structure. The presence of halogen atoms can increase the density and boiling points of these compounds compared to their non-halogenated counterparts. The electronegativity of the halogens also affects the chemical reactivity, making the pyrimidine ring more susceptible to nucleophilic substitution reactions. The solubility of these compounds in organic solvents can vary depending on the nature and position of the substituents on the pyrimidine ring.

Scientific Research Applications

Antiviral and Antiretroviral Activities

4-(Benzyloxy)-5-bromo-2-chloropyrimidine and its derivatives have shown potential in antiviral and antiretroviral applications. Research demonstrates that certain pyrimidine derivatives, including those related to this compound, exhibit inhibitory effects on retrovirus replication in cell culture. Specifically, these derivatives have been found to markedly inhibit the replication of viruses such as human immunodeficiency virus (HIV) and Moloney murine sarcoma virus (Hocková et al., 2003).

Enzyme Inhibition for Therapeutic Applications

Studies have shown that pyrimidine derivatives, including this compound, can act as enzyme inhibitors, which has implications for therapeutic applications. For example, certain derivatives have been identified as inhibitors of dihydrouracil dehydrogenase and uridine phosphorylase, enzymes involved in nucleotide metabolism (Goudgaon et al., 1993).

Fluorescent Labeling in Molecular Biology

Pyrimidine derivatives, related to this compound, have been utilized in the development of new fluorescein derivatives for fluorescent labeling of oligonucleotides. This application is significant in non-radioactive DNA sequencing and molecular biology research (Holletz et al., 1993).

Potential in Cancer Research

Research has explored the use of pyrimidine derivatives in the context of cancer treatment. Some studies have investigated the synthesis and cytotoxic evaluation of certain pyrimidine derivatives, including this compound, for their potential anticancer activity (Reddy et al., 2015).

Mechanism of Action

If the compound is biologically active, the mechanism of action describes how it interacts with biological systems. This can include its binding targets, metabolic pathways, and physiological effects.

Safety and Hazards

This section includes information on the compound’s toxicity, flammability, environmental impact, and precautions for safe handling and storage.